Cas no 1272729-02-8 (3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)-)

• Product Name: 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)-
• CAS No: 1272729-02-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5582421
• PubChem ID: 130648850
• Update Time: 2025-05-25

3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)-
• 1272729-02-8
• N16583
• (3R)-6-(METHYLETHYL)-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE

• Inchi： 1S/C11H15NO/c1-7(2)8-3-4-9-10(12)6-13-11(9)5-8/h3-5,7,10H,6,12H2,1-2H3/t10-/m0/s1
• InChI Key： FMHUVGQYVILGCU-JTQLQIEISA-N
• SMILES： O1C[C@@H](C2C=CC(=CC1=2)C(C)C)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 256.6±40.0 °C(Predicted)
• pka: 8.82±0.20(Predicted)

Additional information on 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)-

3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)-: A Comprehensive Overview

The compound 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)- (CAS No. 1272729-02-8) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied for their diverse biological activities and applications. The benzofuran core of this molecule contributes to its aromatic stability and reactivity, while the amine functional group introduces additional versatility in terms of hydrogen bonding and nucleophilic properties.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in drug design and development. The (3R) configuration of this compound suggests its potential as a chiral building block in asymmetric synthesis. Researchers have explored the use of such chiral benzofuran derivatives in the construction of complex natural products and bioactive molecules. For instance, a study published in *Organic Letters* demonstrated the utility of this compound as a key intermediate in the synthesis of a novel class of kinase inhibitors.

The substituent at position 6, specifically the (1-methylethyl) group, plays a crucial role in modulating the physical and chemical properties of the molecule. This substituent not only influences the solubility and lipophilicity but also affects the electronic environment around the benzofuran ring. Such modifications are critical in drug discovery, where fine-tuning of physicochemical properties can significantly enhance bioavailability and efficacy.

From a synthetic perspective, the preparation of 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)- involves a series of carefully designed reactions. The synthesis typically begins with the construction of the benzofuran skeleton through either oxidative coupling or cyclization reactions. Subsequent steps involve functionalization at specific positions to introduce the desired substituents while maintaining stereochemical integrity. The use of advanced stereocontrol techniques ensures that the (3R) configuration is preserved throughout the synthesis.

One of the most promising applications of this compound lies in its potential as a template for drug design. Given its structural similarity to several bioactive natural products, it serves as an excellent starting point for exploring new therapeutic agents. For example, researchers have utilized this compound to develop analogs with enhanced antioxidant and anti-inflammatory properties. These findings were reported in a recent issue of *Journal of Medicinal Chemistry*, where the compound was shown to exhibit significant activity against reactive oxygen species.

In addition to its pharmacological applications, 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)- has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A study published in *Advanced Materials* explored its potential as a component in light-emitting diodes (LEDs), where it demonstrated remarkable efficiency due to its ability to facilitate charge transport within the device.

From an environmental standpoint, understanding the fate and behavior of this compound is essential for ensuring sustainable practices in chemical synthesis. Recent research has focused on developing eco-friendly methods for synthesizing benzofuran derivatives. For instance, catalytic asymmetric synthesis using renewable feedstocks has emerged as a viable strategy for producing enantiopure compounds like 3-Benzofuranamine with minimal environmental impact.

In conclusion, 3-Benzofuranamine, 2,3-dihydro-6-(1-methylethyl)-, (3R)- is a versatile compound with multifaceted applications across various disciplines. Its unique structure and stereochemistry make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.